methyl 5-amino-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazole-4-carboxylate

• IUPAC Name: methyl 5-amino-1-(4-phenyl-1,3-thiazol-2-yl)pyrazole-4-carboxylate
• InChI: InChI=1S/C14H12N4O2S/c1-20-13(19)10-7-16-18(12(10)15)14-17-11(8-21-14)9-5-3-2-4-6-9/h2-8H,15H2,1H3
• InChI Key: PMYCXCFSWDWPLC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(N(N=C1)C2=NC(=CS2)C3=CC=CC=C3)N
• Molecular Formula: C14H12N4O2S
• Molecular Weight: 300.34 g/mol

Description

Methyl 5-amino-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazole-4-carboxylate, also known as MAPC, is a chemical compound with potential applications in scientific research. It is a heterocyclic compound that has been synthesized through various methods and has been found to have interesting biochemical and physiological effects.

Mechanism of Action

The mechanism of action of methyl 5-amino-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazole-4-carboxylate is not fully understood, but it is believed to act through the inhibition of various signaling pathways involved in cancer cell growth and proliferation. It has been shown to inhibit the activity of the protein kinase B/Akt pathway, which is involved in cell survival and proliferation.
Biochemical and Physiological Effects:
This compound has been found to have interesting biochemical and physiological effects, including anti-inflammatory and antioxidant properties. It has been shown to inhibit the production of various pro-inflammatory cytokines, such as tumor necrosis factor-alpha and interleukin-6. This compound has also been found to increase the activity of various antioxidant enzymes, such as superoxide dismutase and catalase.

Advantages and Limitations for Lab Experiments

Methyl 5-amino-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazole-4-carboxylate has several advantages for lab experiments, including its potential applications in cancer research and its anti-inflammatory and antioxidant properties. However, there are also limitations to its use, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on methyl 5-amino-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazole-4-carboxylate, including its potential applications in the treatment of various cancers and inflammatory diseases. Further research is needed to fully understand its mechanism of action and to determine its potential toxicity and side effects. Additionally, research is needed to develop more efficient and cost-effective methods for synthesizing this compound.

Synthesis Methods

Methyl 5-amino-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazole-4-carboxylate can be synthesized through various methods, including the reaction of 4-phenyl-2-thiocyanatoacetylacetone with hydrazine hydrate, followed by reaction with methyl chloroformate. Another method involves the reaction of 4-phenyl-2-thiocyanatoacetylacetone with hydrazine hydrate, followed by reaction with ethyl chloroformate and then methylation with methyl iodide.

Scientific Research Applications

Methyl 5-amino-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazole-4-carboxylate has been found to have potential applications in scientific research, particularly in the field of cancer research. It has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. This compound has also been found to have anti-inflammatory and antioxidant properties.